Cas no 1597036-31-1 (3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1597036-31-1
• MF: C₁₁H₁₉BrO₃S
• MW: 311.235761880875
• CID: 6409001
• PubChem ID: 114773746
• Update Time: 2024-01-12

3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione
• EN300-1132654
• 1597036-31-1

• Inchi： 1S/C11H19BrO3S/c12-10-7-16(13,14)8-11(10)15-9-5-3-1-2-4-6-9/h9-11H,1-8H2
• InChI Key： ANWPYOQWQFCMEA-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OC1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 310.02383g/mol
• Monoisotopic Mass: 310.02383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes